Cas no 1210945-75-7 (4-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)piperidine)

• Product Name: 4-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)piperidine
• CAS No: 1210945-75-7
• MF: C₁₅H₁₉N₃O
• MW: 257.330863237381
• MDL: MFCD28155583
• CID: 4822805
• Update Time: 2025-05-28

4-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)piperidine

• MDL： MFCD28155583
• Inchi： 1S/C15H19N3O/c1-19-14-4-2-12(3-5-14)15-8-11-18(17-15)13-6-9-16-10-7-13/h2-5,8,11,13,16H,6-7,9-10H2,1H3
• InChI Key： UDZRULSWIGOYMB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=CN(C2CCNCC2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 273
• XLogP3: 1.9
• Topological Polar Surface Area: 39.1

Additional information on 4-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)piperidine

Comprehensive Overview of 4-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)piperidine (CAS No. 1210945-75-7): Structure, Applications, and Research Insights

4-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)piperidine (CAS No. 1210945-75-7) is a specialized organic compound featuring a piperidine core linked to a pyrazole moiety substituted with a 4-methoxyphenyl group. This unique structure positions it as a versatile intermediate in pharmaceutical and agrochemical research. The compound's heterocyclic framework and methoxy aromatic substitution make it a subject of interest for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in oncology and neurology.

Recent trends in AI-driven drug discovery and high-throughput screening have amplified the demand for structurally diverse compounds like 4-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)piperidine. Researchers frequently search for "small molecule modulators" or "scaffolds for CNS drugs," aligning with this compound's potential. Its logP and hydrogen bonding capacity suggest favorable blood-brain barrier permeability, a critical factor in developing treatments for neurodegenerative diseases such as Alzheimer's, a trending focus area in 2024.

From a synthetic chemistry perspective, the pyrazole-piperidine hybrid structure offers modularity for derivatization. Laboratories often optimize its microwave-assisted synthesis to enhance yield, a technique widely discussed in "green chemistry" forums. The 4-methoxy group further allows for structure-activity relationship (SAR) studies, addressing common search queries like "how to improve compound bioavailability" or "role of methoxy in drug design."

In material science, this compound's thermal stability (studied via DSC/TGA) and crystallinity make it a candidate for organic electronic materials. With growing interest in "flexible electronics" and "bio-compatible sensors," its π-conjugated system could contribute to OLED or photovoltaic applications, though this remains an underexplored area.

Regulatory and safety profiles of CAS 1210945-75-7 are frequently queried in REACH compliance databases. While not classified as hazardous, its handling guidelines emphasize standard lab precautions. Analytical methods like HPLC purity testing (≥98%) and LC-MS characterization are critical for quality control, addressing industry concerns about "impurity profiling in APIs."

The compound's patent landscape reveals applications in neuropathic pain and metabolic disorder therapeutics, with recent filings highlighting its selective receptor binding. This aligns with PubMed's rising keyword "precision medicine targets." Future research may explore its cocrystallization with coformers to enhance solubility—a challenge often searched as "API formulation strategies."

In summary, 4-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)piperidine exemplifies the intersection of medicinal chemistry and advanced materials. Its multifaceted relevance ensures sustained interest across academia and industry R&D, particularly in addressing contemporary challenges like drug resistance and sustainable synthesis.